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Compound of Interest

Compound Name: (R)-2-m-Tolyl-propionic acid

CAS No.: 213406-28-1

Cat. No.: B1428769

Get Quote

This guide outlines the authoritative disposal protocols for (R)-2-m-Tolyl-propionic acid (also

known as (R)-2-(3-methylphenyl)propionic acid).[1][2][3] It is designed for laboratory personnel

and safety officers, prioritizing personnel safety, regulatory compliance (EPA/RCRA), and

environmental stewardship.[1][2]

Chemical Profile & Hazard Identification
Before initiating disposal, verify the chemical identity and associated hazards.[4][5] This

compound is a chiral organic acid intermediate, often used in the synthesis of non-steroidal

anti-inflammatory drugs (NSAIDs).
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Parameter Data

Chemical Name (R)-2-(3-methylphenyl)propionic acid

CAS Number
213406-28-1 (R-isomer) / 3751-48-2

(Racemate)

Molecular Formula C₁₀H₁₂O₂

Physical State Solid (Melting Point ~39–42 °C)

Acidity (pKa) ~4.5 (Weak Organic Acid)

GHS Signal Word DANGER

Hazard Statements
H318: Causes serious eye damageH302:

Harmful if swallowedH315: Causes skin irritation

Storage Class Combustible Solid (Class 11)

Part 1: Waste Segregation & Decision Logic
Proper disposal begins with correct segregation. (R)-2-m-Tolyl-propionic acid must be treated

as Acidic Organic Waste.[1][2][3][5]

Critical Segregation Rules:

Do NOT Mix With: Strong oxidizers (e.g., Nitric Acid, Peroxides) or Strong Bases (e.g.,

Sodium Hydroxide).[5] Risk: Exothermic reaction/splattering.

Do NOT Mix With: Cyanides or Sulfides. Risk: Evolution of toxic HCN or H₂S gas.[4][5]

Do NOT Drain Dispose: This compound is toxic to aquatic life and must not enter municipal

water systems.

Disposal Decision Tree (Graphviz)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1428769/docs?utm_src=pdf-body#r-2-m-tolyl-propionic-acid-proper-disposal-procedures
https://hymasynthesis.com/
https://hymasynthesis.com/
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
(R)-2-m-Tolyl-propionic acid

Determine Physical State

Pure Solid / Precipitate Dissolved in Solvent

Container: Wide-Mouth HDPE
Label: 'Hazardous Waste - Solid Organic Acid'

Identify Solvent

Final Disposal:
High-Temperature Incineration

(Fuel Blending)

Halogenated (e.g., DCM)
Stream: Halogenated Organic

Non-Halogenated (e.g., MeOH)
Stream: Non-Halogenated Organic Aqueous Solution (pH < 2)

Label as Corrosive Acid

Click to download full resolution via product page

Figure 1: Decision logic for segregating (R)-2-m-Tolyl-propionic acid waste streams based on

physical state and solvent matrix.

Part 2: Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid
Best for: Expired reagents, contaminated solids, or synthesis yield.[1][2][5]
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Glass is

acceptable but poses a breakage risk for solids.

Transfer: Wear nitrile gloves and safety goggles. Transfer the solid carefully to avoid dust

generation. If dust is visible, work inside a fume hood.[1][2]

Labeling: Attach a hazardous waste tag.

Constituents: (R)-2-m-Tolyl-propionic acid (100%).[1][2][3]

Hazard Checkboxes: Toxic, Irritant.[1][2]

Storage: Screw the lid tightly. Place the container in the Solid Organic Waste satellite

accumulation area.[5]

Scenario B: Disposal of Liquid Solutions (Reaction
Mixtures)
Best for: Mother liquors or HPLC waste.

Characterize the Solvent:

If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste carboy.

If dissolved in Methanol, Acetone, or Ethyl Acetate: Use the Non-Halogenated Waste

carboy.

pH Check: If the solution is aqueous or has high water content, check the pH.

pH < 2: Label as "Corrosive - Acidic".[1][2]

pH > 2: Label as "Organic Solvent Mixture".

Pouring: Use a funnel to prevent spills. Never fill containers >90% full to allow for thermal

expansion.

Secondary Containment: Ensure the waste carboy sits in a secondary spill tray

(polypropylene) capable of holding 110% of the container's volume.
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Part 3: Emergency & Spill Management
In the event of a spill outside the fume hood, immediate action is required to prevent eye

damage (H318) and skin burns.

Spill Cleanup Workflow:

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, lab coat, and face

shield (standard safety glasses are insufficient for corrosive acid spills).[1]

Containment: Surround the spill with absorbent socks or pillows to prevent spreading to floor

drains.

Neutralization (Liquid Spills):

Gently cover the spill with Sodium Carbonate (Soda Ash) or Sodium Bicarbonate.

Observation: Wait for bubbling (CO₂ evolution) to cease.

Warning: Do not use strong bases (NaOH) as this generates excessive heat.

Collection: Scoop the neutralized slurry into a plastic bag or pail. Label as "Debris from Acid

Spill" and dispose of as hazardous waste.

Decontamination: Wash the surface with soap and water.

Part 4: Regulatory Compliance (US EPA/RCRA)
While (R)-2-m-Tolyl-propionic acid is not explicitly listed on the EPA P-list or U-list, it is

regulated based on its characteristics.[1][2][3][5]
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Regulatory Body Classification Code/Note

EPA (RCRA) Characteristic Waste
D002 (if aqueous pH ≤ 2)D001

(if in flammable solvent)

DOT (Transport) Corrosive Liquid/Solid

UN 3261 (Corrosive solid,

acidic, organic, n.o.s.) or UN

3265 (Corrosive liquid)

Disposal Method Incineration

Fuel blending is the preferred

industry standard for high-BTU

organic acids.[1][2][3][5]

Documentation Requirement: Ensure the Safety Data Sheet (SDS) is accessible to the waste

hauler. The specific CAS 213406-28-1 should be noted on the waste manifest to ensure proper

handling of the chiral substance, though chemically it behaves identically to the racemate for

disposal purposes.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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